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Compound of Interest

Compound Name: Isoneorautenol

Cat. No.: B191610 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Isoneorautenol, a synthetic compound utilized in biochemical research and medicinal

chemistry. In the absence of a comprehensive Safety Data Sheet (SDS), a conservative

approach treating Isoneorautenol as hazardous chemical waste is mandatory to ensure

personnel safety and environmental protection. This guide is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties of Isoneorautenol
A summary of the known quantitative data for Isoneorautenol is presented below. This

information is crucial for safe handling and in determining the appropriate disposal pathway.

Property Value

CAS Number 98755-24-9

Molecular Formula C₂₀H₁₈O₄

Molecular Weight 322.35 g/mol

Melting Point 153 °C

Storage Conditions Store at < -15°C in a well-closed container.[1]

Precautionary Statements P261, P262
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The provided precautionary statements indicate the following necessary safety measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3][4][5][6]

P262: Do not get in eyes, on skin, or on clothing.[2][3][4][5][6]

Experimental Protocol: Isoneorautenol Disposal
The following step-by-step protocol must be followed for the disposal of Isoneorautenol and

any contaminated materials. This procedure is based on established best practices for the

management of hazardous laboratory chemicals.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles to prevent skin

and eye contact.

When handling the solid compound or preparing solutions, conduct all work within a certified

chemical fume hood to avoid inhalation of dust or aerosols.

2. Waste Segregation and Containerization:

Solid Waste: Collect pure Isoneorautenol, contaminated lab supplies (e.g., weighing paper,

pipette tips, gloves), and any spill cleanup materials in a dedicated, properly labeled

hazardous waste container. The container must be made of a compatible material (e.g., high-

density polyethylene) and have a secure, tight-fitting lid.

Liquid Waste: If Isoneorautenol has been dissolved in a solvent, the resulting solution must

be disposed of as hazardous liquid waste.

Do not mix with other waste streams unless compatibility has been confirmed.

Collect in a sealed, leak-proof container, leaving adequate headspace to prevent pressure

buildup.

Empty Containers: Thoroughly rinse the original Isoneorautenol container with a suitable

solvent (e.g., ethanol or acetone) three times. The rinsate must be collected and disposed of
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as hazardous liquid waste. Once triple-rinsed, the container can be managed as non-

hazardous waste after defacing the label.

3. Waste Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "Isoneorautenol," and the approximate quantity.

Include the date the waste was first added to the container.

4. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated

satellite accumulation area.

Ensure the storage area is secure and away from incompatible chemicals.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of Isoneorautenol down the drain or in the regular trash.

Isoneorautenol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Isoneorautenol, emphasizing a safety-first approach.
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Caption: Decision workflow for the safe disposal of Isoneorautenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191610#isoneorautenol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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